![molecular formula C9H13NO2 B1359399 2-(4-Methylvaleryl)oxazole CAS No. 898759-29-0](/img/structure/B1359399.png)
2-(4-Methylvaleryl)oxazole
Overview
Description
“2-(4-Methylvaleryl)oxazole” is a compound that belongs to the oxazole class of organic compounds. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities . It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between .
Synthesis Analysis
Oxazole compounds, including “this compound”, can be synthesized using various strategies. One of the most appropriate strategies to prepare oxazole-based medicinal compounds is the van Leusen reaction, based on tosylmethylisocyanides (TosMICs) .
Molecular Structure Analysis
The oxazole ring, with one nitrogen atom and one oxygen atom, is known as a prime skeleton for drug discovery . Due to its structural and chemical diversity, oxazole-based molecules, as a central scaffold, enable different types of interactions with various receptors and enzymes, showing broad biological activities .
Chemical Reactions Analysis
Oxazole compounds, including “this compound”, are involved in various chemical reactions. The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities . The synthesis and reactions of oxazoles have been a significant area of research in organic chemistry .
Scientific Research Applications
Coordination Chemistry and Asymmetric Synthesis
- Oxazoline ligands, including 2-oxazolines, are used in transition metal-catalyzed asymmetric organic syntheses. They offer versatility in ligand design, straightforward synthesis from readily available precursors, and modulation of chiral centers near the donor atoms (Gómez, Muller, & Rocamora, 1999).
Organic Synthesis and Reactivity
- A study demonstrated an efficient modular synthesis of 2,4-oxazole via a gold-catalyzed oxidation strategy. This approach highlighted the reactivity of a gold carbene intermediate in forming the oxazole ring (Luo, Ji, Li, & Zhang, 2012).
- The kinetics of photo-oxidation of oxazole derivatives by singlet oxygen were investigated. This study provides insights into the reaction pathways and energetics of oxazole derivatives with singlet oxygen (Zeinali, Oluwoye, Altarawneh, & Dlugogorski, 2020).
Photophysical Properties
- Research on oxazole-4-carboxylate derivatives revealed their potential as fluorescent probes due to their high fluorescence quantum yields and moderate solvent sensitivity. These properties make them suitable for use in various analytical and diagnostic applications (Ferreira, Castanheira, Monteiro, Pereira, & Vilaça, 2010).
Synthesis of Complex Natural Products
- Oxazoles have been utilized in the total synthesis of complex natural products, such as siphonazoles A and B. The study describes the use of an oxazole building block in the synthesis process, demonstrating its importance in organic chemistry (Zhang & Ciufolini, 2009).
Biological Activities
- Oxazoles and their derivatives exhibit a wide range of biological activities, making them valuable intermediates in medicinal chemistry. Their utility includes applications in the synthesis of drugs and therapeutic agents (Kakkar & Narasimhan, 2019).
Applications in Drug Discovery
- Oxazole compounds are important in drug discovery due to their ability to bind with various enzymes and receptors. They show potential in anticancer research and the development of new drugs (Chiacchio et al., 2020).
Future Directions
Oxazole-based molecules, including “2-(4-Methylvaleryl)oxazole”, have received attention from researchers globally, leading them to synthesize diverse oxazole derivatives . They are becoming a significant heterocyclic nucleus valuable for drug discovery and synthesis . Therefore, the future directions in this field may involve the development of new synthesis methods and the exploration of their various biological activities.
Mechanism of Action
Target of Action
2-(4-Methylvaleryl)oxazole is a derivative of oxazole, a heterocyclic compound that has been found to interact with various enzymes and receptors in biological systems Oxazole derivatives have been reported to exhibit a wide range of biological activities, suggesting they may interact with multiple targets .
Mode of Action
Oxazole derivatives are known to bind with biological systems such as various enzymes and receptors via numerous non-covalent interactions . This binding can lead to changes in the function of these targets, potentially resulting in therapeutic effects.
Biochemical Pathways
Oxazole derivatives have been associated with a wide range of biological actions, including anticancer, antibacterial, anticonvulsant, anti-allergic, anthelmintic, antiviral, antidepressant, analgesic, and antioxidant properties . These diverse activities suggest that oxazole derivatives may affect multiple biochemical pathways.
Result of Action
Given the wide range of biological activities associated with oxazole derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.
Biochemical Analysis
Biochemical Properties
2-(4-Methylvaleryl)oxazole plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. The compound is known to bind with a wide spectrum of receptors and enzymes through non-covalent interactions, which include hydrogen bonding, van der Waals forces, and hydrophobic interactions . These interactions facilitate its role in modulating biochemical pathways and influencing cellular functions.
Cellular Effects
This compound has been shown to affect various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound has demonstrated potential anticancer, antibacterial, antiviral, and anti-inflammatory properties . It can alter cell signaling pathways by interacting with specific receptors and enzymes, leading to changes in gene expression and metabolic activities.
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound binds to specific receptors and enzymes, leading to the modulation of their activity . This can result in the inhibition of certain enzymes or the activation of others, ultimately affecting various biochemical pathways. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound remains stable under certain conditions, but it may degrade over time, leading to changes in its biochemical activity . Long-term effects on cellular function have been observed in both in vitro and in vivo studies, indicating that the compound can have lasting impacts on cellular processes.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as anticancer or anti-inflammatory properties . At higher doses, toxic or adverse effects may be observed. Threshold effects have been noted, where the compound’s activity significantly changes at specific dosage levels. It is crucial to determine the optimal dosage to maximize therapeutic benefits while minimizing potential toxicity.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and conversion into different metabolites . These metabolic pathways can influence the compound’s activity and effectiveness. Additionally, this compound can affect metabolic flux and alter the levels of specific metabolites, further impacting cellular functions.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine the compound’s localization and accumulation in different cellular compartments. Understanding the transport mechanisms is essential for optimizing the compound’s therapeutic potential and minimizing off-target effects.
Subcellular Localization
This compound exhibits specific subcellular localization, which can influence its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization is crucial for its interaction with specific biomolecules and the modulation of cellular processes.
properties
IUPAC Name |
4-methyl-1-(1,3-oxazol-2-yl)pentan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-7(2)3-4-8(11)9-10-5-6-12-9/h5-7H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLBWULJUGUYPFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCC(=O)C1=NC=CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00642060 | |
Record name | 4-Methyl-1-(1,3-oxazol-2-yl)pentan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00642060 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898759-29-0 | |
Record name | 4-Methyl-1-(2-oxazolyl)-1-pentanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898759-29-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methyl-1-(1,3-oxazol-2-yl)pentan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00642060 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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